Cas no 1573635-83-2 (2-{N-(oxolan-2-yl)methylacetamido}acetic acid)

• Product Name: 2-{N-(oxolan-2-yl)methylacetamido}acetic acid
• CAS No: 1573635-83-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5605878
• PubChem ID: 138765643
• Update Time: 2025-08-05

2-{N-(oxolan-2-yl)methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-[(oxolan-2-yl)methyl]acetamido}acetic acid
• 1573635-83-2
• ADAL1158502
• EN300-9081252
• 2-{N-(oxolan-2-yl)methylacetamido}acetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10(6-9(12)13)5-8-3-2-4-14-8/h8H,2-6H2,1H3,(H,12,13)
• InChI Key： YRJQCEJKHDSZDN-UHFFFAOYSA-N
• SMILES： O1CCCC1CN(C(C)=O)CC(=O)O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{N-(oxolan-2-yl)methylacetamido}acetic acid

2-{N-(Oxolan-2-yl)methylacetamido}acetic Acid: An Overview of CAS No. 1573635-83-2

2-{N-(Oxolan-2-yl)methylacetamido}acetic acid (CAS No. 1573635-83-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(tetrahydrofuran-2-ylmethyl)-N-methylglycine, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements related to this compound.

Chemical Structure and Properties

2-{N-(Oxolan-2-yl)methylacetamido}acetic acid is a small molecule with a molecular formula of C₈H₁₅NO₄. The compound features a tetrahydrofuran ring linked to an acetamido group and an acetic acid moiety. This combination of functional groups imparts specific chemical properties, such as solubility in polar solvents and the ability to form hydrogen bonds. The presence of the tetrahydrofuran ring also contributes to the compound's stability and conformational flexibility, which are crucial for its biological activity.

Synthesis Methods

The synthesis of 2-{N-(Oxolan-2-yl)methylacetamido}acetic acid has been explored through various routes, each with its advantages and limitations. One common approach involves the reaction of tetrahydrofuran-2-carbaldehyde with methylamine to form the corresponding imine, followed by reduction to yield the amine intermediate. This intermediate is then acylated with acetic anhydride to produce the final product. Another method involves the coupling of 2-(aminomethyl)tetrahydrofuran with acetic acid using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

Biological Applications

2-{N-(Oxolan-2-yl)methylacetamido}acetic acid has shown promising biological activities in several areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, making it a potential candidate for treating inflammatory diseases. Additionally, it has been reported to exhibit cytotoxic activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In neuroprotective studies, 2-{N-(Oxolan-2-yl)methylacetamido}acetic acid has been shown to protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These findings highlight the compound's multifaceted biological activities and its potential therapeutic applications.

Recent Research Advancements

The field of medicinal chemistry is continually evolving, and recent research has shed new light on the potential applications of 2-{N-(Oxolan-2-yl)methylacetamido}acetic acid. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound can effectively inhibit the activity of a specific kinase involved in cancer progression, thereby providing a novel mechanism for its anticancer effects. Another study published in Bioorganic & Medicinal Chemistry Letters in 2020 explored the use of this compound as a lead structure for developing more potent derivatives with enhanced therapeutic properties.

In addition to its direct biological activities, 2-{N-(Oxolan-2-yl)methylacetamido}acetic acid has also been investigated as a building block for constructing more complex molecules with improved pharmacological profiles. For example, researchers have synthesized conjugates of this compound with other bioactive molecules to enhance their solubility and bioavailability.

Conclusion

In conclusion, 2-{N-(Oxolan-2-yl)methylacetamido}acetic acid (CAS No. 1573635-83-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and versatile synthesis methods make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.